Cas no 6051-41-8 (4-Formylbenzamide)

4-Formylbenzamide (CAS 619-66-9) is a versatile aromatic aldehyde derivative with the molecular formula C8H7NO2. This compound features both a formyl (–CHO) and an amide (–CONH2) functional group on a benzene ring, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its dual functionality allows for selective modifications, enabling applications in the preparation of heterocycles, Schiff bases, and other fine chemicals. The compound exhibits high purity and stability under standard conditions, ensuring reliable performance in reactions. Its well-defined structure and reactivity profile make it particularly useful in medicinal chemistry for the development of bioactive molecules and advanced materials.
4-Formylbenzamide structure
4-Formylbenzamide structure
Product Name:4-Formylbenzamide
CAS No:6051-41-8
MF:C8H7NO2
MW:149.146682024002
MDL:MFCD11099396
CID:519331
PubChem ID:11744790
Update Time:2025-05-26

4-Formylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 4-Formylbenzamide
    • Benzamide, 4-formyl-
    • 4-ACETAMINOBENZALDEHYDE
    • 4-carbamoylbenzaldehyde
    • 4-carboxamidobenzaldehyde
    • 4-formyl-benzamide
    • 4-formylbenzamide(SALTDATA: FREE)
    • Benzamide, 4-formyl- (9CI)
    • benzaMide-4-carboxaldehyde
    • para-amidobenzaldehyde
    • CS-0197313
    • Z316909626
    • EN300-30810
    • FT-0649650
    • MFCD11099396
    • AKOS005174989
    • SY084003
    • BS-13468
    • E76099
    • Benzamide,4-formyl-
    • QWDCXCRLPNMJIH-UHFFFAOYSA-N
    • 6051-41-8
    • 4-Formylbenzamid
    • SCHEMBL317442
    • DB-397019
    • ALBB-015033
    • MDL: MFCD11099396
    • Inchi: 1S/C8H7NO2/c9-8(11)7-3-1-6(5-10)2-4-7/h1-5H,(H2,9,11)
    • InChI Key: QWDCXCRLPNMJIH-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C=O)=CC=1)N

Computed Properties

  • Exact Mass: 163.06337
  • Monoisotopic Mass: 149.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 60.2Ų

Experimental Properties

  • Density: 1.2021 (rough estimate)
  • Melting Point: 155.5°C
  • Boiling Point: 290.25°C (rough estimate)
  • Refractive Index: 1.5300 (estimate)
  • PSA: 46.17

4-Formylbenzamide Security Information

  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S37/39

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4-Formylbenzamide Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:6051-41-8)4-Formylbenzamide
Order Number:A1088713
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:33
Price ($):361.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:6051-41-8)4-Formylbenzamide
A1088713
Purity:99%
Quantity:5g
Price ($):361.0
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